Cas no 2710297-90-6 (Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2710297-90-6
• MF: C₁₀H₁₄BF₂NO₂S
• MW: 261.096468448639
• CID: 5155631
• Update Time: 2025-10-24

Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C10H14BF2NO2S/c1-9(2)10(3,4)16-11(15-9)6-5-17-8(14-6)7(12)13/h5,7H,1-4H3
• InChI Key： QUEARTYWXDGCHI-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C(F)F

Additional information on Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl): A Versatile Scaffold in Modern Pharmaceutical Chemistry

Thiazole, a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, has long been recognized as a key structural motif in drug discovery. The 2-(difluoromethyl) substituent introduces unique electronic and steric properties, while the 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group represents a critical boron-based functionalization that enhances synthetic versatility. This compound, with the CAS number 2710297-90-6, exemplifies the intersection of medicinal chemistry and advanced synthetic strategies, offering novel opportunities for therapeutic applications.

Recent studies in organoboron chemistry have highlighted the importance of 1,3,2-dioxaborolane derivatives in cross-coupling reactions. The 4,4,5,5-tetramethyl substituents on the boron-containing ring provide steric bulk, which is crucial for modulating reactivity and selectivity in subsequent chemical transformations. This structural design enables the compound to serve as a robust platform for the development of bioactive molecules, particularly in the context of targeted drug delivery systems.

Advances in fluorine chemistry have underscored the significance of difluoromethyl groups in enhancing metabolic stability and biological activity. The 2-(difluoromethyl) substitution on the thiazole ring introduces electron-withdrawing effects, which can influence the compound's interactions with biological targets. This feature is particularly relevant in the design of antimicrobial agents and anti-inflammatory compounds, where precise modulation of molecular properties is essential.

Research published in Organic Letters (2023) has demonstrated the utility of this compound in the synthesis of prodrugs with enhanced solubility and bioavailability. The boronic acid derivative functionality allows for efficient conjugation with targeting ligands, enabling the creation of site-specific therapeutic agents. This approach aligns with the growing emphasis on personalized medicine, where tailored drug delivery systems are critical for improving treatment outcomes.

Furthermore, the thiazole ring structure is known to confer antioxidant properties through its ability to chelate metal ions and neutralize reactive oxygen species. Recent work in free radical scavenging mechanisms has shown that the 2-(difluoromethyl) group can stabilize radical intermediates, thereby enhancing the compound's efficacy in oxidative stress-related diseases. This dual functionality makes the compound a promising candidate for neurodegenerative disorder research.

Applications in materials science have also emerged, with the compound being explored as a building block for conductive polymers and photovoltaic materials. The boron-containing moiety provides unique electronic properties that can be tuned for specific applications, such as organic light-emitting diodes (OLEDs) and flexible electronics. This interdisciplinary potential underscores the compound's versatility beyond traditional pharmaceutical contexts.

Current trends in drug discovery emphasize the importance of structure-activity relationship (SAR) studies. The 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substitution has been shown to significantly influence the cytotoxicity profile of thiazole derivatives, with recent studies in oncology highlighting its potential as a targeted anticancer agent. These findings are supported by computational models predicting optimal drug-target interactions.

The synthesis of this compound involves sophisticated organocatalytic methods and transition metal-mediated coupling reactions. Techniques such as Suzuki-Miyaura coupling and Stille cross-coupling have been employed to introduce the boronic acid functionality with high stereoselectivity. These synthetic strategies reflect the broader advancements in green chemistry, where sustainable methodologies are increasingly prioritized in pharmaceutical manufacturing.

In the realm of biomedical applications, the compound has shown promise in antimicrobial resistance research. Its ability to disrupt bacterial biofilm formation, as demonstrated in in vitro studies, positions it as a potential candidate for antibiotic development. This is particularly relevant given the growing global challenge of multidrug-resistant pathogens.

Moreover, the thiazole scaffold has been linked to neuroprotective effects through its ability to modulate ion channel activity. Recent studies in neuroscience suggest that the 2-(difluoromethyl) substitution may enhance the compound's ability to interact with calcium channels, offering potential therapeutic applications in neuropathic pain management.

The integration of computational modeling with experimental data has further refined the understanding of this compound's properties. Molecular dynamics simulations have revealed insights into the conformational flexibility of the boron-containing ring, which is critical for its biological activity. These computational tools are instrumental in accelerating the drug discovery pipeline and optimizing lead compounds.

As the field of pharmaceutical chemistry continues to evolve, compounds like Thiazole, 2-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) exemplify the potential of heterocyclic scaffolds in addressing complex medical challenges. Their ability to combine multiple functional groups with precise structural control positions them at the forefront of innovative drug development.